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Compound of Interest

Compound Name: Deacetylravidomycin

Cat. No.: B10814224 Get Quote

Executive Summary & Chemical Identity[1]
Deacetylravidomycin is a potent microbial metabolite belonging to the gilvocarcin-type

antitumor antibiotic class.[1] Structurally, it is an amino-glycoside derivative (O-deacetyl

analogue) of the ravidomycin complex produced by Streptomyces ravidus.

Its biological activity is uniquely light-dependent, acting as a Topoisomerase II inhibitor and

DNA intercalator upon photoactivation. This dual nature—chemical instability and photo-

reactivity—demands a rigorous storage protocol distinct from standard antibiotics.

Property Specification

CAS Number 88580-27-2

Molecular Formula C₂₉H₃₁NO₈

Molecular Weight 521.6 g/mol

Appearance Yellow Solid

Primary Solubility
DMSO, DMF (Soluble); Methanol, Ethanol

(Moderate); Water (Poor)

Mechanism
Topoisomerase II inhibition; DNA intercalation

(Light-activated)
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Core Storage Directives (Solid State)
The stability of Deacetylravidomycin in its solid lyophilized form is high if three critical

variables are controlled: Temperature, Moisture, and Light.

A. Temperature & Environment[3]
Standard Storage:-20°C.

Long-Term Archival (>2 years):-80°C is recommended to arrest slow oxidative degradation.

Desiccation: The compound contains glycosidic bonds susceptible to hydrolysis. Store vials

inside a secondary container (e.g., a sealed jar) with active silica gel or Drierite™.

B. The "Dark Room" Rule (Critical)
Unlike standard light-sensitive compounds that merely degrade, Deacetylravidomycin exhibits

photo-induced toxicity. Exposure to ambient laboratory light (fluorescent/LED) can pre-activate

the molecule, altering its pharmacodynamics before it reaches the biological target.

Protocol: All solid handling must occur under low-light conditions or using amber glassware

wrapped in aluminum foil.

Solubilization & Stock Solution Protocol
Solvent Selection Strategy
While "moderately soluble" in ethanol, DMSO (Dimethyl sulfoxide) is the mandatory solvent for

stock solutions intended for freezing. Ethanol stocks often suffer from cryoprecipitation—where

the compound crashes out of solution at -20°C, leading to non-homogenous aliquots upon

thawing.

Protocol: Preparation of 10 mM Stock Solution
Reagents: Anhydrous DMSO (≥99.9%, sterile filtered).

Equilibration: Allow the product vial to warm to Room Temperature (RT) inside the desiccator

before opening. Reason: Prevents condensation of atmospheric moisture onto the cold

hygroscopic solid.
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Weighing: Weigh the solid in a darkened room or reduced-light hood.

Dissolution: Add DMSO to achieve a 10 mM concentration. Vortex gently for 30 seconds.

Calculation: For 1 mg of Deacetylravidomycin (MW 521.6), add 191.7 µL of DMSO.

Clarification: Inspect visually. The solution should be a clear, vibrant yellow. If particulate

matter remains, sonicate in a water bath (protected from light) for 2 minutes.

Aliquoting & Freezing
Never store the bulk stock in a single vial. Repeated freeze-thaw cycles introduce moisture and

oxygen, accelerating oxidation of the phenolic moieties.

Aliquot Size: 10–50 µL (Single-use volumes).

Vial Type: Amber polypropylene microtubes or foil-wrapped clear tubes.

Storage: -20°C (Stable for 6–12 months) or -80°C (Stable for >2 years).

Stability & Degradation Logic
Degradation Pathways

Photolysis: Exposure to UV/Visible light triggers radical formation (part of its mechanism),

leading to irreversible structural rearrangement if not in the presence of DNA.

Hydrolysis: The glycosidic linkage between the amino sugar and the aglycone core is acid-

labile. Avoid acidic buffers (pH < 5.0) during dilution.[2]

Oxidation: The phenolic groups on the aromatic core are susceptible to quinone formation

over time in the presence of oxygen.

Stability Matrix
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State Condition Estimated Stability Risk Factor

Solid
-20°C, Dark,

Desiccated
≥ 4 Years Moisture absorption

DMSO Stock -20°C, Dark 1 Year Freeze-thaw cycles

DMSO Stock +4°C, Dark < 1 Month
Hygroscopicity of

DMSO

Aqueous Working Sol. +37°C (Cell Culture) < 24 Hours Hydrolysis / Photolysis

Quality Control (QC) Workflow
To validate the integrity of stored aliquots, use the following HPLC method.

Method: Reverse-Phase HPLC

Column: C18 Analytical Column (e.g., 5 µm, 4.6 x 150 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV at 280 nm (aromatic core) and 320 nm (conjugated system).

Acceptance Criteria: Purity > 95%; Single peak retention time consistent with standard.

Experimental Workflow Diagram
The following diagram illustrates the critical control points (CCPs) for handling

Deacetylravidomycin to ensure experimental reproducibility.
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CRITICAL SAFETY & INTEGRITY
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(-20°C Storage)

Equilibrate to RT
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Dissolve in Anhydrous DMSO
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Avoid Ethanol for High Conc.
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Clear Yellow Solution?

Sonicate (Dark)
2 mins
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Aliquot into Amber Tubes
(Single-Use)
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(Use within 4 hours)
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Caption: Workflow for Deacetylravidomycin handling. Yellow nodes indicate light-sensitive

steps; Blue nodes indicate stability-critical steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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